Cas no 886505-26-6 ((2-Methoxyethyl)(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride)

• Product name: (2-Methoxyethyl)(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride
• CAS No: 886505-26-6
• MF: C₈H₁₅N₃O
• MW: 169.2242
• CID: 2952232
• PubChem ID: 4777627

(2-Methoxyethyl)(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-甲氧基乙基)[(1-甲基-1H-咪唑基-2-基)甲基]胺二盐酸盐
• (2-Methoxy-ethyl)-(1-methyl-1H-imidazol-2-ylmethyl)-amine
• 2-methoxy-N-[(1-methylimidazol-2-yl)methyl]ethanamine
• 1-Methyl-2-(5-oxa-2-azahexane-1-yl)-1H-imidazole
• (2-Methoxyethyl)-(1-methyl-1H-imidazol-2-ylmethyl)amine
• (2-methoxyethyl)[(1-methyl-1h-imidazol-2-yl)methyl]amine
• (2-methoxy-ethyl)-(1-methyl-1 h-imidazol-2-ylmethyl)-amine
• 2-Methoxy-N-((1-methyl-1H-imidazol-2-yl)methyl)ethan-1-amine
• 2-methoxy-N-[(1-methyl-1H-imidazol-2-yl)methy
• ALBB-015104
• 886505-26-6
• AKOS003593743
• CS-0322078
• 2-methoxy-N-[(1-methyl-1H-imidazol-2-yl)methyl]ethanamine dihydrochloride
• (2-Methoxyethyl)(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride

• MDL： MFCD06740608
• Inchi： 1S/C8H15N3O/c1-11-5-3-10-8(11)7-9-4-6-12-2/h3,5,9H,4,6-7H2,1-2H3
• InChI Key： BMTPEUPHUQKYSP-UHFFFAOYSA-N
• SMILES： O(C([H])([H])[H])C([H])([H])C([H])([H])N([H])C([H])([H])C1=NC([H])=C([H])N1C([H])([H])[H]

Computed Properties

• Exact Mass: 169.121512110Da
• Monoisotopic Mass: 169.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 39.1

(2-Methoxyethyl)(1-methyl-1H-imidazol-2-yl)methylamine dihydrochloride Security Information

• HazardClass：IRRITANT